Cas no 844-00-8 (1-cyclohexyl-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione)

• Product Name: 1-cyclohexyl-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
• CAS No: 844-00-8
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 1822823
• PubChem ID: 13300
• Update Time: 2025-04-21

1-cyclohexyl-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-5-(1-methylbutyl)barbituric acid
• 1-cyclohexyl-5-(pentan-2-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 1-cyclohexyl-5-pentan-2-yl-1,3-diazinane-2,4,6-trione
• BARBITURIC ACID, 1-CYCLOHEXYL-5-(1-METHYLBUTYL)-
• 844-00-8
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-cyclohexyl-5-(1-methylbutyl)-
• 3-Cyclohexyl-6-hydroxy-5-(pentan-2-yl)pyrimidine-2,4(3H,5H)-dione
• DTXSID301004672
• 1-Cyclohexyl-5-(1-methylbutyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• BRN 0756091

• Inchi： 1S/C15H24N2O3/c1-3-7-10(2)12-13(18)16-15(20)17(14(12)19)11-8-5-4-6-9-11/h10-12H,3-9H2,1-2H3,(H,16,18,20)
• InChI Key： SVBFSOPFECVQKR-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1C1CCCCC1)=O)=O)C(C)CCC

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.5Ų